![molecular formula C27H25NO4 B2387611 3-(4-ethoxybenzoyl)-1-(3-methoxybenzyl)-6-methylquinolin-4(1H)-one CAS No. 902507-68-0](/img/structure/B2387611.png)
3-(4-ethoxybenzoyl)-1-(3-methoxybenzyl)-6-methylquinolin-4(1H)-one
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Description
3-(4-ethoxybenzoyl)-1-(3-methoxybenzyl)-6-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C27H25NO4 and its molecular weight is 427.5. The purity is usually 95%.
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Scientific Research Applications
Dipolar Bent and Linear Acetylenes Substituted by Cationic Quinolinium and Anionic Benzoates
This study explored the formation of mesomeric betaines through the Sonogashira-Hagihara reaction involving 3-ethynylquinoline and various bromobenzoates, leading to the creation of 3-[((methoxycarbonyl)phenyl)ethynyl]-1-methylquinolinium salts. Further, the saponification of specific benzoate derivatives resulted in mesomeric betaines. The research highlighted the transoid conformation of the acetylene bond due to hydrogen bonding and a 1,5-interaction, significantly influencing the bond angles and stability of the linear triple bond in vacuo (Schmidt et al., 2016).
A Novel Synthesis of Quinolinone Derivatives via C–C and C–N Bond Formation in Water
This research developed an eco-friendly protocol for synthesizing novel quinolinone derivatives. By utilizing a one-pot C–C and C–N bond-forming strategy, the study emphasized the advantages of using water as a solvent, highlighting the method's operational simplicity, efficiency, and environmental friendliness (Yadav, Vagh, & Jeong, 2020).
Synthetic Approach to Quinazoline Derivatives
The synthesis of benzyloxy)-4-chloro-6-methoxyquinazoline (1) from methyl 4-hydroxy-3-methoxybenzoate through a series of steps, including substitution, nitration, reduction, cyclization, and chlorination, was documented. The structural confirmation was achieved through 1H NMR and MS spectrum analyses, with a total yield of 29.2% for the five steps (Wang et al., 2015).
Antioxidant and Biological Activities
Antioxidant Studies of Quinazolin Derivatives
The synthesis and characterization of quinazolin derivatives, including their evaluation as antioxidants against DPPH and Nitric oxide (NO) radical scavengers, were presented. Compounds demonstrated significant scavenging capacity, highlighting their potential as effective antioxidants (Al-azawi, 2016).
Properties
IUPAC Name |
3-(4-ethoxybenzoyl)-1-[(3-methoxyphenyl)methyl]-6-methylquinolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25NO4/c1-4-32-21-11-9-20(10-12-21)26(29)24-17-28(16-19-6-5-7-22(15-19)31-3)25-13-8-18(2)14-23(25)27(24)30/h5-15,17H,4,16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFIWVDYBOVMPDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)C)CC4=CC(=CC=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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